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Introduction

Stainless steel grade SUS 316L is a ubiquitous material in laboratory research, particularly
within the biomedical and pharmaceutical sectors. Its prevalence stems from a robust
combination of properties including excellent corrosion resistance, biocompatibility, and
mechanical strength.[1] This low-carbon variant of 316 stainless steel is specifically engineered
to minimize harmful carbide precipitation during welding, thereby preserving its corrosion-
resistant properties.[2] This guide provides a comprehensive overview of the applications,
material properties, and relevant experimental protocols for researchers, scientists, and drug
development professionals working with SUS 316L.

Core Applications in a Research Setting

The unique characteristics of SUS 316L make it an ideal candidate for a wide array of
laboratory applications:

o Biomedical Implants and Devices: Due to its excellent biocompatibility and ability to
withstand the corrosive environment of the human body, 316L is extensively used for
manufacturing medical implants such as bone pins, screws, and hip and knee replacements.
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[1][2] Porous 316L stainless steel can also be fabricated to mimic the properties of natural
bone, further enhancing its utility in orthopedic applications.[3]

» Bioreactors and Fermenters: In drug development and biotechnological research,
maintaining a sterile and controlled environment is paramount. SUS 316L is the material of
choice for constructing bioreactors and fermenters due to its high resistance to corrosion
from culture media and cleaning agents, and its smooth, easily cleanable surface.[4][5]

» Surgical and Laboratory Instruments: The durability and high corrosion resistance of 316L
make it suitable for a variety of surgical and laboratory instruments that undergo repeated
sterilization cycles, such as scalpels, forceps, and sterile work surfaces.[2]

o Pharmaceutical Processing Equipment: The pharmaceutical industry relies heavily on 316L
for manufacturing processing equipment, storage tanks, pressure vessels, and tubing, where
preventing product contamination is critical.[6] The FDA approves the use of 316L stainless
steel in pharmaceutical manufacturing.[6]

Material Properties of SUS 316L

The performance of SUS 316L in laboratory applications is directly linked to its chemical
composition and mechanical properties.

Chemical Composition

The key to 316L's superior corrosion resistance is the inclusion of molybdenum.[6] The low
carbon content is also a defining feature, denoted by the "L" in its designation.[7]
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Element Content (%)
Chromium (Cr) 16.0 - 18.0
Nickel (Ni) 10.0 - 14.0
Molybdenum (Mo) 20-3.0
Carbon (C) <0.03
Manganese (Mn) <20
Silicon (Si) <1.0
Phosphorus (P) <0.045
Sulfur (S) <0.03
Nitrogen (N) <0.1

Iron (Fe) Balance

Data sourced from Grand Metal, 2024.[7]

Mechanical Properties

SUS 316L exhibits a favorable balance of strength and ductility, making it suitable for a range
of manufacturing processes.

Property Value

Tensile Strength ~485 MPa
Elongation at Break >40%

Elastic Modulus ~193 GPa
Density ~7.98 g/cm?3
Melting Point 1371-1399 °C

Data sourced from Engmotion, 2024 and
RapidDirect, 2021.[8][9]
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Experimental Protocols

Evaluating the suitability of SUS 316L for a specific research application often involves rigorous
testing of its biocompatibility and corrosion resistance.

Biocompatibility Assessment

Biocompatibility testing ensures that a material does not elicit a toxic or immunological
response when in contact with biological tissues.[]

1. In Vitro Cytotoxicity Test
» Objective: To assess whether a material releases substances that are toxic to cells.
o Methodology:

o Material Preparation: SUS 316L samples are sterilized.

o Cell Culture: A cell line, such as L929 mouse fibroblast cells, is cultured in a suitable
medium.[10]

o Extraction Method: The material is incubated in the cell culture medium for a defined
period (e.g., 24 hours) to create an extract.

o Cell Exposure: The extract is then added to the cultured cells.

o Analysis: Cell viability is assessed using methods like the MTT assay, which measures
metabolic activity. A significant reduction in cell viability compared to a negative control
indicates cytotoxicity.[11] Cell morphology and attachment can also be observed using
scanning electron microscopy (SEM).[10][11]

2. Hemocompatibility Test
¢ Objective: To evaluate the material's interaction with blood.

o Methodology:
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o Material Incubation: The SUS 316L sample is incubated with fresh whole blood or a blood

component like plasma.

o Analysis: The level of hemolysis (red blood cell rupture) is measured
spectrophotometrically. Other parameters like thrombosis (clot formation) and complement

activation can also be assessed.

Corrosion Resistance Evaluation

Corrosion resistance is critical, especially in the saline environments of the body or in contact
with various chemical reagents in the lab.[12]

1. Potentiodynamic Polarization
o Objective: To determine the corrosion rate and susceptibility to pitting corrosion.
o Methodology:

o Electrochemical Cell Setup: A three-electrode cell is used, with the SUS 316L sample as
the working electrode, a reference electrode (e.g., saturated calomel electrode - SCE),

and a counter electrode (e.g., platinum).[13]

o Electrolyte: The cell is filled with a corrosive medium relevant to the application, such as a
0.9% NacCl solution to simulate body fluid.[13]

o Measurement: The potential of the working electrode is scanned, and the resulting current

is measured.

o Data Analysis: The resulting polarization curve is analyzed to determine the corrosion
potential (Ecorr), corrosion current (Icorr), and pitting potential (Epit). A higher Epit
indicates greater resistance to pitting corrosion.[14]

2. Electrochemical Impedance Spectroscopy (EIS)

» Objective: To characterize the properties of the passive film that protects the stainless steel

from corrosion.

o Methodology:
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o Cell Setup: The same three-electrode cell as in potentiodynamic polarization is used.

o Measurement: A small amplitude AC voltage signal is applied over a range of frequencies,
and the impedance of the system is measured.

o Data Analysis: The data is often presented as Nyquist or Bode plots. This analysis can
provide information about the resistance and capacitance of the passive layer.
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Caption: Experimental workflow for assessing the biocompatibility of SUS 316L.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1172276/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-sus-316l-in-laboratory-research
https://www.benchchem.com/product/b1172276/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-sus-316l-in-laboratory-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Material Properties Environmental Factors Surface Condition

Surface Finish
(Polishing, Passivation)

Chemical Composition

(High Cr, Ni, Mo) pH of Solution

Temperature Welding Quality

Stable Passive Film Chloride Concentration
(Cr203 rich) (e.g., Saline)

Low Carbon Content ('L") ‘

Corrosion Resistance of SUS 316L

Click to download full resolution via product page

Caption: Key factors influencing the corrosion resistance of SUS 316L.
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Caption: Logical workflow for selecting SUS 316L for bioreactor construction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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